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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the antifungal efficacy of 1-
Undecanoylglycerol (monolaurin) against other medium-chain monoglycerides, specifically

monocaprin and monocaprylin. The information presented herein is a synthesis of findings from

multiple in vitro studies, offering a valuable resource for those engaged in the discovery and

development of novel antifungal agents.

Medium-chain monoglycerides, esters of glycerol and medium-chain fatty acids, have garnered

significant attention for their broad-spectrum antimicrobial properties. Their primary mechanism

of action involves the disruption of the lipid bilayer of microbial cell membranes, a physical

mode of action that may circumvent the development of resistance. This guide focuses on their

activity against Candida albicans, a prevalent fungal pathogen.

Quantitative Comparison of Antifungal Efficacy
The antifungal efficacy of these compounds is commonly quantified by the Minimum Inhibitory

Concentration (MIC), which represents the lowest concentration of an agent that inhibits the

visible growth of a microorganism. The following table summarizes the reported MIC values for

1-Undecanoylglycerol (monolaurin), monocaprin, and monocaprylin against Candida

albicans. It is important to note that these values are compiled from various studies and may

reflect different experimental conditions.
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Monoglyceride
(Fatty Acid Chain
Length)

Candida albicans
MIC Range (µg/mL)

Candida albicans
MIC Range (µM)

Reference(s)

1-Monocaprylin (C8) Not widely reported Not widely reported

1-Monocaprin (C10) 310 - 630 1210 - 2460

1-Undecanoylglycerol

(Monolaurin)

(C11/C12)

17 - 34 62.5 - 125

Note: The MIC values for monocaprin were converted from mg/mL assuming a density similar

to water. The molar masses used for conversion are approximately: Monocaprylin (218.3 g/mol

), Monocaprin (246.4 g/mol ), and Monolaurin (274.4 g/mol ).

From the available data, 1-Undecanoylglycerol (monolaurin) demonstrates a significantly

lower MIC against Candida albicans compared to monocaprin, suggesting a higher in vitro

antifungal potency. Data for monocaprylin against Candida albicans is not as readily available

in the reviewed literature.

Mechanism of Antifungal Action: Fungal Membrane
Disruption
The primary antifungal mechanism of medium-chain monoglycerides is the disruption of the

fungal cell membrane's integrity. This process is initiated by the insertion of the monoglyceride

molecules into the lipid bilayer, leading to a cascade of events that ultimately result in cell

death.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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